Cas no 1261840-81-6 (Methyl 2-bromo-6-iodobenzoate)

Methyl 2-bromo-6-iodobenzoate structure
Methyl 2-bromo-6-iodobenzoate structure
Product Name:Methyl 2-bromo-6-iodobenzoate
CAS No:1261840-81-6
MF:C8H6BrIO2
MW:340.940514087677
MDL:MFCD11870176
CID:3161359
PubChem ID:71743537
Update Time:2025-04-21

Methyl 2-bromo-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-6-iodobenzoate
    • BS-14792
    • METHYL2-BROMO-6-IODOBENZOATE
    • C8H6BrIO2
    • 1261840-81-6
    • MFCD11870176
    • SCHEMBL19124929
    • AKOS027254456
    • CS-0131323
    • SY119943
    • FM177766
    • MDL: MFCD11870176
    • Inchi: 1S/C8H6BrIO2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,1H3
    • InChI Key: FYAVLNMQBCJMLV-UHFFFAOYSA-N
    • SMILES: IC1C=CC=C(C=1C(=O)OC)Br

Computed Properties

  • Exact Mass: 339.85959g/mol
  • Monoisotopic Mass: 339.85959g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Methyl 2-bromo-6-iodobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HU877-5g
Methyl 2-bromo-6-iodobenzoate
1261840-81-6 95+%
5g
3375.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HU877-100mg
Methyl 2-bromo-6-iodobenzoate
1261840-81-6 95+%
100mg
116CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HU877-1g
Methyl 2-bromo-6-iodobenzoate
1261840-81-6 95+%
1g
756.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HU877-250mg
Methyl 2-bromo-6-iodobenzoate
1261840-81-6 95+%
250mg
255CNY 2021-05-07
Alichem
A013033676-250mg
Methyl 2-bromo-6-iodobenzoate
1261840-81-6 97%
250mg
480.00 USD 2021-06-22
Alichem
A013033676-500mg
Methyl 2-bromo-6-iodobenzoate
1261840-81-6 97%
500mg
806.85 USD 2021-06-22
Alichem
A013033676-1g
Methyl 2-bromo-6-iodobenzoate
1261840-81-6 97%
1g
1,460.20 USD 2021-06-22
Ambeed
A101215-5g
Methyl 2-bromo-6-iodobenzoate
1261840-81-6 95%
5g
$134.0 2024-04-25
Ambeed
A101215-100mg
Methyl 2-bromo-6-iodobenzoate
1261840-81-6 95%
100mg
$9.0 2024-04-25
Ambeed
A101215-250mg
Methyl 2-bromo-6-iodobenzoate
1261840-81-6 95%
250mg
$18.0 2024-04-25
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